Cas no 494209-80-2 (4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro-)

4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro- structure
494209-80-2 structure
Product Name:4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro-
CAS No:494209-80-2
MF:C11H12O2
MW:176.211783409119
CID:1521130
Update Time:2024-08-24

4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 4H-3-Benzoxocin-4-one, 1,2,5,6-tetrahydro-
    • Inchi: 1S/C11H12O2/c12-11-6-5-9-3-1-2-4-10(9)7-8-13-11/h1-4H,5-8H2
    • InChI Key: VSXLQADLOJWTJF-UHFFFAOYSA-N
    • SMILES: O1CCC2=CC=CC=C2CCC1=O

Computed Properties

  • Exact Mass: 176.08376

Experimental Properties

  • Density: 1.106±0.06 g/cm3(Predicted)
  • Boiling Point: 354.0±31.0 °C(Predicted)
  • PSA: 26.3
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